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Compound of Interest

Compound Name: Tetraethylammonium lodide

Cat. No.: B1221715

For Immediate Implementation: This guide provides essential safety and logistical protocols for
the handling and disposal of Tetraethylammonium lodide, ensuring the protection of
laboratory personnel and the integrity of your research. Adherence to these procedures is
critical for minimizing risks associated with this compound.

Tetraethylammonium lodide is a quaternary ammonium salt that requires careful handling
due to its potential health hazards. It can cause skin and serious eye irritation, as well as
respiratory irritation.[1][2] This document outlines the necessary personal protective equipment
(PPE), step-by-step operational procedures, and compliant disposal methods.

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety and physical
property data for Tetraethylammonium lodide.
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Property Value Source
Molecular Formula C8H20IN [2][3]
Molecular Weight 257.16 g/mol [3][4]
Melting Point >300 °C [3]
Intraperitoneal LD50 (mouse) 35 mg/kg [4115]
] 0.01 ppm (inhalable fraction
ACGIH TLV (for lodides) [4115]
and vapor)

Operational Plan for Safe Handling

A systematic approach to handling Tetraethylammonium lodide is crucial to prevent exposure
and contamination. The following step-by-step protocol must be followed:

1. Pre-Handling Preparations:

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[6]

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][6][7]

o Confirm that all required PPE is available and in good condition.

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses.[1][8]

o Hand Protection: Wear protective gloves.[1][8] Inspect gloves for any signs of damage before
use.

o Skin Protection: Wear suitable protective clothing to prevent skin contact.[1][8]

o Respiratory Protection: If there is a risk of dust formation, wear an approved mask or
respirator (e.g., N95 dust mask).[1][3]

3. Handling the Compound:

¢ Avoid breathing in dust or fumes.[1][7]

e Wash hands thoroughly after handling the substance.[7]
¢ Avoid contact with skin, eyes, and clothing.[6][7]

e When not in use, keep the container tightly closed.[1][7]
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» Store in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[1][6][7] The
substance is also light-sensitive and hygroscopic.[2][7]

4. In Case of Exposure:

« Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[7] If
breathing has stopped, provide artificial respiration.[6][7]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][7] If skin
irritation occurs, seek medical advice.[1][7] Contaminated clothing should be removed and
washed before reuse.[1][7]

o Eye Contact: Rinse cautiously with water for several minutes.[1][7] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[1][7] If eye irritation persists,
seek medical attention.[1][7]

 Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water and seek immediate
medical attention.[1][9]

Disposal Plan

Proper disposal of Tetraethylammonium lodide and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

e Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.
o Avoid generating dust during collection; sweep or shovel into the container.[1]
¢ Disposal Route:
o Dispose of the contents and the container at an approved waste disposal facility.[7][10]
o Follow all local, state, and federal regulations for chemical waste disposal.[1]

o Do not allow the substance to enter drains or waterways.[11]

Visual Workflow for Handling and Disposal

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of Tetraethylammonium lodide.
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Caption: Workflow for the safe handling and disposal of Tetraethylammonium lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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